Cas no 2866253-99-6 (Not Yet Assigned)

• Product Name: Not Yet Assigned
• CAS No: 2866253-99-6
• MF: C₁₉H₂₁ClFN₃O₃
• MW: 393.839747190475
• CID: 5562881
• Update Time: 2025-07-19

Not Yet Assigned Chemical and Physical Properties

Names and Identifiers

• Not Yet Assigned

• Inchi： 1S/C19H20FN3O3.ClH/c1-21-7-12-4-11(21)8-22(12)17-6-16-13(5-15(17)20)18(24)14(19(25)26)9-23(16)10-2-3-10;/h5-6,9-12H,2-4,7-8H2,1H3,(H,25,26);1H/t11-,12-;/m0./s1
• InChI Key： CYIXMNPRSOZQSS-FXMYHANSSA-N
• SMILES： O=C1C(C(=O)O)=CN(C2CC2)C2C=C(N3C[C@H]4N(C[C@@H]3C4)C)C(=CC1=2)F.Cl

Additional information on Not Yet Assigned

Exploring the Potential of CAS No. 2866253-99-6 and Its Emerging Applications

In the rapidly evolving landscape of chemical research, CAS No. 2866253-99-6 has garnered significant attention despite its product name Not Yet Assigned. This unique identifier represents a compound with untapped potential, particularly in fields such as advanced materials science, biomedical engineering, and sustainable technology. Researchers are increasingly focusing on this molecule due to its intriguing structural properties and possible applications in next-generation electronics and renewable energy solutions.

The absence of an assigned product name for CAS No. 2866253-99-6 highlights its novelty in scientific literature. Current studies suggest it may belong to a class of functionalized organic compounds with tunable electronic characteristics. This aligns perfectly with today's demand for high-performance materials in flexible displays, organic photovoltaics, and wearable sensors - all trending topics in materials science forums and academic searches.

Analytical data indicates CAS No. 2866253-99-6 exhibits remarkable thermal stability and solubility profiles, making it particularly interesting for solution-processable electronics. These properties answer frequent queries from researchers about environmentally friendly fabrication methods and low-cost manufacturing techniques for electronic components. The compound's molecular architecture suggests potential as a charge transport material or interfacial layer in optoelectronic devices.

From a drug discovery perspective, preliminary computational models hint at possible bioactive moieties in CAS No. 2866253-99-6's structure. This has sparked discussions in medicinal chemistry circles about its potential as a scaffold for targeted therapies, especially considering current interests in personalized medicine and small molecule inhibitors. However, extensive pharmacological profiling remains necessary before any therapeutic claims can be made.

The synthetic route to CAS No. 2866253-99-6 appears to involve catalyzed cross-coupling reactions, a hot topic in green chemistry research. This connection to atom-efficient synthesis methods makes it relevant to searches about sustainable chemical production. Laboratories are particularly interested in optimizing its preparation to minimize hazardous byproducts while maximizing yield - addressing two major concerns in modern process chemistry.

Material scientists note that CAS No. 2866253-99-6 may offer advantages for energy storage applications, coinciding with booming interest in battery technology and supercapacitor materials. Its electrochemical properties, currently under investigation, could position it as a candidate for next-generation anode materials or electrolyte additives - keywords frequently appearing in energy-related patent searches and academic papers.

As research continues, the scientific community eagerly awaits more data about this mysterious compound. The lack of an assigned product name for CAS No. 2866253-99-6 only adds to its intrigue, making it a fascinating subject for molecular discovery and applied research. Future studies will likely explore its potential in quantum computing materials, biodegradable polymers, and other cutting-edge applications that dominate current scientific discourse.

For researchers tracking emerging compounds, CAS No. 2866253-99-6 represents both a challenge and opportunity. Its undefined product name status actually serves as a blank canvas for scientific exploration, allowing investigators to define its properties and applications through rigorous study. This aligns perfectly with today's research trends emphasizing novel material discovery and functional compound development across multiple disciplines.